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Compound of Interest

Compound Name: 1-methyl-3-nitro-1H-1,2,4-triazole

CAS No.: 26621-45-4

Cat. No.: B1200412

Get Quote

A detailed analysis of nitrotriazole-based energetic materials reveals a spectrum of impact

sensitivities, largely influenced by the nature and position of functional groups attached to the

triazole ring. This guide provides a comparative overview of key nitrotriazole derivatives,

presenting experimental data on their impact sensitivity and detailing the methodologies used

for these assessments.

This publication is intended for researchers, scientists, and professionals in the field of

energetic materials development. The information compiled herein aims to facilitate the

objective comparison of the performance of various nitrotriazole-based compounds, with a

focus on their susceptibility to initiation by impact.

Quantitative Comparison of Impact Sensitivity
The impact sensitivity of an energetic material is a critical parameter that dictates its handling

safety and application suitability. The following table summarizes the impact sensitivity data for

several nitrotriazole-based compounds, with values obtained from standardized experimental
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tests. It is important to note that direct comparison between different studies can be challenging

due to variations in experimental apparatus and conditions.

Compound Name Acronym
Impact Sensitivity
(J)

Test Method

3-nitro-1,2,4-triazol-5-

one
NTO 22 - 92

Julius Peter / US Drop

Impact

1-amino-3-nitro-1,2,4-

triazole
ANTA >320 (cm, Type 12) US Drop Impact

2-amino-4-nitro-1,2,3-

triazole
<1 BAM Drophammer

1-amino-4-nitro-1,2,3-

triazole
<1 BAM Drophammer

Ammonium 5,5′-

dinitro-3,3′-triazene-

1,2,4-triazolate

15 - 45 Not Specified

Potassium 5-nitro-

3,3′-triazene-1,2,4-

triazolate

15 - 45 Not Specified

Note: Impact sensitivity values can be reported in Joules (J) or as a drop height in centimeters

(cm) from a specific apparatus (e.g., US Drop Impact Type 12). A higher value generally

indicates lower sensitivity (i.e., the material is less sensitive to impact).

Experimental Protocols
The determination of impact sensitivity is conducted using standardized tests designed to

measure the energy required to initiate a reaction in an energetic material. The most common

methods cited in the literature for nitrotriazole-based compounds are the BAM Fallhammer Test

and the Julius Peter Apparatus.

BAM Fallhammer Test
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The Bundesanstalt für Materialforschung und -prüfung (BAM) fallhammer test is a widely

recognized method for determining the impact sensitivity of solid and liquid energetic materials.

Apparatus: The apparatus consists of a robust frame with a guidance system for a drop weight.

The drop weight can be varied (e.g., 1 kg, 5 kg, 10 kg) and is released from a specified height

onto a sample of the energetic material. The sample is confined in a standardized steel sleeve

between two steel cylinders.

Procedure:

A small, measured amount of the explosive sample (typically around 40 mm³) is placed in the

steel sleeve assembly.

The drop weight is raised to a predetermined height and released, allowing it to impact the

sample.

The outcome of the impact is observed for any signs of reaction, such as a flash, flame,

smoke, or audible report.

The "up-and-down" method is typically employed to determine the height at which there is a

50% probability of initiation (H₅₀). This involves a series of trials where the drop height is

increased after a "no-go" (no reaction) and decreased after a "go" (reaction).

The impact energy is then calculated from the H₅₀ value and the mass of the drop weight.

Julius Peter Apparatus
The Julius Peter apparatus is another instrument used to assess the impact sensitivity of

explosives. While specific procedural details can vary, the fundamental principle is similar to the

BAM fallhammer. It involves dropping a weight from a certain height onto a sample of the

explosive material and observing for initiation.

Structure-Sensitivity Relationships
The impact sensitivity of nitrotriazole-based energetic materials is intrinsically linked to their

molecular structure. The introduction of different functional groups onto the triazole ring can

significantly alter the stability of the molecule and, consequently, its sensitivity to impact.
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Structure-Impact Sensitivity Relationship in Nitrotriazoles
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Caption: Logical relationship between functional group substitution and impact sensitivity.

Generally, the introduction of electron-withdrawing groups like the nitro group (-NO₂) tends to

increase the sensitivity of the energetic material by making the molecule more reactive.

Conversely, the presence of amino groups (-NH₂) can decrease sensitivity. This is often

attributed to the formation of intermolecular hydrogen bonds, which can increase the stability of

the crystal lattice, thus requiring more energy to initiate a reaction. The addition of multiple nitro

groups can further increase the energy content and often the sensitivity of the compound.

These relationships provide a valuable framework for the rational design of new energetic

materials with tailored sensitivity properties.
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To cite this document: BenchChem. [Comparative Impact Sensitivity of Nitrotriazole-Based
Energetic Materials: A Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1200412/docs#comparative-impact-sensitivity-of-
nitrotriazole-based-energetic-materials-a-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1200412/docs#comparative-impact-sensitivity-of-nitrotriazole-based-energetic-materials-a-guide-for-researchers
https://www.benchchem.com/product/b1200412/docs#comparative-impact-sensitivity-of-nitrotriazole-based-energetic-materials-a-guide-for-researchers
https://www.benchchem.com/product/b1200412/docs#comparative-impact-sensitivity-of-nitrotriazole-based-energetic-materials-a-guide-for-researchers
https://www.benchchem.com/product/b1200412/docs#comparative-impact-sensitivity-of-nitrotriazole-based-energetic-materials-a-guide-for-researchers
https://www.benchchem.com/product/b1200412?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

